Cas no 790726-18-0 (N-(2-methyl-1,3-benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide
• CAS No: 790726-18-0
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 6228559
• PubChem ID: 2529752
• Update Time: 2025-10-30

N-(2-methyl-1,3-benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide
• Z28295510
• N-(2-methylbenzo[d]thiazol-6-yl)-2-(phenylthio)acetamide
• AKOS001082108
• F2537-1091
• SMR001315735
• DTXSID901329074
• N-(2-methyl-1,3-benzothiazol-6-yl)-2-phenylsulfanylacetamide
• MLS002248259
• CHEMBL1723992
• HMS3074B06
• 790726-18-0

• Inchi： 1S/C16H14N2OS2/c1-11-17-14-8-7-12(9-15(14)21-11)18-16(19)10-20-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： RNZAMNSKXGQZEJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(=CC1=2)NC(CSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 314.05475542g/mol
• Monoisotopic Mass: 314.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.5Ų

Additional information on N-(2-methyl-1,3-benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide

N-(2-Methyl-1,3-Benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide: A Comprehensive Overview

N-(2-Methyl-1,3-benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide, identified by the CAS Registry Number 790726-18-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural features and potential applications in various industries. The molecule combines a benzothiazole core, a phenylsulfanyl group, and an acetamide functional group, making it a versatile building block for further chemical modifications.

The benzothiazole moiety in this compound is a heterocyclic aromatic system that is known for its stability and reactivity in certain chemical transformations. Recent studies have highlighted the ability of benzothiazole derivatives to act as efficient ligands in metal-catalyzed reactions, particularly in the synthesis of coordination polymers and metal-organic frameworks (MOFs). The presence of the methyl group at position 2 of the benzothiazole ring further enhances its electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

The phenylsulfanyl group attached to the acetamide moiety introduces additional functionality to the molecule. Sulfur-containing groups are known for their ability to participate in various types of bonding, including hydrogen bonding and van der Waals interactions. This feature makes N-(2-methyl-1,3-benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide a promising candidate for use in drug delivery systems and as a stabilizing agent in polymer composites.

Recent advancements in synthetic chemistry have enabled the development of novel methods for the synthesis of this compound. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to improve the yield and purity of N-(2-methyl-1,3-benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide. These methods not only enhance the efficiency of the synthesis process but also reduce the environmental footprint associated with traditional batch reactions.

In terms of applications, this compound has shown potential in the field of pharmaceuticals. Studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for drug development targeting chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to act as a chelating agent has led to its investigation as a potential ligand in radiopharmaceuticals for diagnostic imaging.

The acetamide functional group in this molecule plays a crucial role in its solubility and bioavailability. This feature is particularly important for its application in drug delivery systems, where controlled release and targeted delivery are critical factors. Recent research has focused on modifying the acetamide group to enhance these properties further, paving the way for new therapeutic strategies.

From a materials science perspective, N-(2-methyl-1,3-benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide has been explored as a precursor for advanced materials such as conductive polymers and nanocomposites. Its ability to form stable networks through intermolecular interactions makes it a valuable component in the development of high-performance materials for electronics and energy storage applications.

In conclusion, N-(2-methyl-1,3-benzothiazol-6-yl)-2-(phenylsulfanyl)acetamide (CAS No. 790726-18-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of structural features and functional groups positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and applications, this compound is expected to contribute significantly to advancements in medicine, materials science, and beyond.